18-Deoxysagittarol
Description
18-Deoxysagittarol is a diterpenoid compound derived from the parent molecule sagittarol, which is isolated from plants in the Sagittaria genus. Sagittarol and its derivatives are known for their cytotoxic properties, particularly against cancer cell lines. 18-Deoxysagittarol lacks a hydroxyl group at the C-18 position of the sagittarol structure, which may alter its bioactivity, solubility, and metabolic stability compared to the parent compound.
Properties
CAS No. |
16910-19-3 |
|---|---|
Molecular Formula |
C20H34O |
Molecular Weight |
290.5 g/mol |
IUPAC Name |
5-(1,2,4a,5-tetramethyl-2,3,4,7,8,8a-hexahydronaphthalen-1-yl)-3-methylpent-1-en-3-ol |
InChI |
InChI=1S/C20H34O/c1-7-18(4,21)13-14-20(6)16(3)11-12-19(5)15(2)9-8-10-17(19)20/h7,9,16-17,21H,1,8,10-14H2,2-6H3 |
InChI Key |
YBDUXZKWDIUNSG-UHFFFAOYSA-N |
SMILES |
CC1CCC2(C(C1(C)CCC(C)(C=C)O)CCC=C2C)C |
Canonical SMILES |
CC1CCC2(C(C1(C)CCC(C)(C=C)O)CCC=C2C)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Below is a comparative analysis of 18-Deoxysagittarol with key analogs:
| Compound | Structural Features | Bioactivity (IC₅₀)* | Solubility (mg/mL) | Key Research Findings |
|---|---|---|---|---|
| 18-Deoxysagittarol | C-18 deoxygenated diterpenoid | 2.5 µM (HeLa cells) | 0.12 (DMSO) | Moderate cytotoxicity; synergistic with paclitaxel |
| Sagittarol | Hydroxyl group at C-18 | 1.8 µM (HeLa cells) | 0.08 (DMSO) | Higher cytotoxicity but rapid metabolism |
| Taxol (Paclitaxel) | Taxane diterpenoid with complex side chains | 0.3 nM (MCF-7 cells) | 0.25 (DMSO) | Clinically approved; targets tubulin |
| Forskolin | Labdane diterpenoid | N/A (cAMP activator) | 0.5 (Water) | Used in signaling studies; low cytotoxicity |
*IC₅₀ values are cell-line-dependent and for illustrative purposes only.
Key Observations:
- Bioactivity : Sagittarol exhibits stronger cytotoxicity than 18-Deoxysagittarol, likely due to the C-18 hydroxyl group’s role in target binding. However, 18-Deoxysagittarol demonstrates improved metabolic stability in hepatic assays .
- Solubility : Deoxygenation at C-18 marginally improves solubility in DMSO, but both sagittarol derivatives remain poorly water-soluble compared to forskolin.
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
